Cas no 1072925-65-5 ((E)-2-4-(dimethylamino)phenylethenylboronic acid)

• Product Name: (E)-2-4-(dimethylamino)phenylethenylboronic acid
• CAS No: 1072925-65-5
• MF: C₁₀H₁₄BNO₂
• MW: 191.034662723541
• MDL: MFCD24071937
• CID: 5559915
• PubChem ID: 81222717
• Update Time: 2025-10-29

(E)-2-4-(dimethylamino)phenylethenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-
• (E)-2-4-(dimethylamino)phenylethenylboronic acid

• MDL： MFCD24071937
• Inchi： 1S/C10H14BNO2/c1-12(2)10-5-3-9(4-6-10)7-8-11(13)14/h3-8,13-14H,1-2H3/b8-7+
• InChI Key： KNVGJRULKQLSLK-BQYQJAHWSA-N
• SMILES： B(/C=C/C1=CC=C(N(C)C)C=C1)(O)O

Additional information on (E)-2-4-(dimethylamino)phenylethenylboronic acid

Introduction to (E)-2-4-(dimethylamino)phenylethenylboronic Acid (CAS No. 1072925-65-5)

(E)-2-4-(dimethylamino)phenylethenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1072925-65-5, is a key intermediate in the synthesis of various high-value chemical entities, particularly in the development of novel therapeutic agents and advanced materials. The unique structural features of this molecule, including its boronic acid functionality and the presence of a dimethylamino group, make it a versatile building block for organic synthesis.

The boronic acid moiety in (E)-2-4-(dimethylamino)phenylethenylboronic acid is particularly noteworthy due to its reactivity in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds under mild conditions. The dimethylamino group further enhances the compound's utility by providing steric and electronic effects that can influence the outcome of synthetic transformations. These properties have made this compound a valuable tool in the hands of medicinal chemists and materials scientists.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives for pharmaceutical applications. The ability to introduce boronic acid groups into molecular frameworks has opened up new avenues for drug discovery, particularly in the design of inhibitors targeting various biological pathways. For instance, boronic acids have been extensively studied as components of protease inhibitors, which are crucial in treating diseases such as cancer and infectious disorders. The specific arrangement of atoms in (E)-2-4-(dimethylamino)phenylethenylboronic acid allows for fine-tuning of its interactions with biological targets, making it an attractive candidate for such applications.

The synthesis of (E)-2-4-(dimethylamino)phenylethenylboronic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of a substituted phenyl ring, followed by the introduction of an alkenyl group and finally the boronic acid functionality. Each step requires careful optimization to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently. The robustness of these synthetic routes underscores the compound's importance in industrial applications.

One of the most compelling aspects of (E)-2-4-(dimethylamino)phenylethenylboronic acid is its potential in materials science. Boron-containing compounds have been explored for their unique electronic properties, making them suitable for use in optoelectronic devices and advanced polymers. The combination of the phenylethenyl backbone and the dimethylamino group imparts specific characteristics to the material, such as tunable conductivity and optical properties. These attributes are particularly valuable in the development of organic semiconductors and light-emitting diodes (OLEDs).

The pharmaceutical industry has also leveraged this compound's versatility in drug design. By incorporating boronic acid groups into drug molecules, researchers can enhance binding affinity and selectivity towards therapeutic targets. For example, recent studies have demonstrated the efficacy of boronic acid-containing inhibitors in targeting enzymes involved in inflammation and metabolic disorders. The dimethylamino group plays a critical role in modulating these interactions, ensuring that the compounds exhibit optimal pharmacological activity while minimizing side effects.

In conclusion, (E)-2-4-(dimethylamino)phenylethenylboronic acid (CAS No. 1072925-65-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists working on pharmaceuticals and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation in both academia and industry.